10.1039/JG9214500001 | The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. 1921. Part I

The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. 1921. Part I

Journal and Proceedings of the Institute of Chemistry of Great Britain and Ireland Pub Date: DOI: 10.1039/JG9214500001

Abstract

The first page of this article is displayed as the abstract.

The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. 1921. Part I

Share View Original Text

Recommended Literature

[1] Thermolysis of azo-compounds: a reactivity factor of 1017 J. Chem. Soc. D, 1969, 1021-1022 10.1039/C29690001021
[2] Transition metal-free B(dan)-installing reaction (dan: naphthalene-1,8-diaminato): H–B(dan) as a B(dan) electrophile† Jialun Li,Michinari Seki,Shintaro Kamio,Hiroto YoshidaChem. Commun., 2020,56, 6388-6391 10.1039/D0CC02560G
[3] Advances in nanomaterials as novel elicitors of pharmacologically active plant specialized metabolites: current status and future outlooks Sumaira Anjum,Iram Anjum,Christopher Hano,Sidra KousarRSC Adv., 2019,9, 40404-40423 10.1039/C9RA08457F
[4] Temperature-induced reversible micelle–vesicle transition in aqueous solution of a pseudogemini surfactant without any additive† Xuemin Liu,Jingwen Wang,Zhenggang Cui,Heping Yao,Xin Ge,Wen Chen,Fengli SunRSC Adv., 2017,7, 26440-26445 10.1039/C7RA02319G
[5] Characterization of step-edge barrier crossing of para-sexiphenyl on the ZnO (100) surface† Philipp Herrmann,Georg HeimelPhys. Chem. Chem. Phys., 2016,18, 25329-25341 10.1039/C6CP05251G
[6] Atomistic observation of the collision and migration of Li on MoSe2 and WS2 surfaces through ab initio molecular dynamics Viet Q. Bui,Thang Bach Phan,Yoshiyuki KawazoePhys. Chem. Chem. Phys., 2017,19, 27332-27342 10.1039/C7CP05847K
[7] “Arm-first” approach for the synthesis of star-shaped stereoregular polymers through living coordination polymerization† Zhenghai Shi,Fang Guo,Rui Tan,Hui Niu,Tingting Li,Yang LiPolym. Chem., 2017,8, 1449-1453 10.1039/C6PY02097F
[8] Ministry of Food.—statutory rules and orders Analyst, 1941,66, 156-158 10.1039/AN9416600156
[9] Construction of defective cobalt oxide for methane combustion by oxygen vacancy engineering† Xin Zhang,Xin Jin,Liurui Bao,Mingchao Zhang,Ruiming Song,Wei Yu,Hongbo Zhang,Wei Huang,Weiguang Su,Xingyun LiNew J. Chem., 2021,45, 12655-12660 10.1039/D1NJ01296G
[10] CH4 storage and CO2 capture in highly porous zirconium oxide based metal–organic frameworks†‡ Vincent Guillerm,Florence Ragon,Andrew D. Wiersum,Philip L. Llewellyn,Chongli Zhong,Thomas Devic,Christian Serre,Guillaume MaurinChem. Commun., 2012,48, 9831-9833 10.1039/C2CC34714H

Journal Name：Journal and Proceedings of the Institute of Chemistry of Great Britain and Ireland

Research Products

Cytidine-5-t (8CI,9CI)

CAS no.: 14419-78-4
Naphthalene, 2,6-dimethoxy-, radical ion(1+) (9CI)

CAS no.: 117119-43-4
(S)-2-Amino-1-(3-chloro-phenyl)-ethanol

CAS no.: 168112-89-8
1-(4-Iodophenyl)-2-thiourea

CAS no.: 18879-80-6
Rubiflavin

CAS no.: 11016-71-0
2-(Trifluoromethoxy)benzohydrazide

CAS no.: 175277-19-7
[HIS19]-CHARYBDOTOXIN

CAS no.: 175069-96-2
5H-Dibenzo[a,d]cycloheptene-5-propanamine,N-(methyl-d3)- (9CI)

CAS no.: 136765-50-9
N-Methyl-3-(3-methyl1,2,4triazolo4,3-bpyridazin-6-yl)aniline

CAS no.: 108810-87-3
Propanoic-2,2-d2 acid-d(9CI)

CAS no.: 14770-51-5